5-Phenyl-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 5-phenyl-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C10H7NO3/c12-10(13)8-9(14-6-11-8)7-4-2-1-3-5-7/h1-6H,(H,12,13)
• InChI Key: RUKDIKJSGDVSIF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=CO2)C(=O)O
• Molecular Formula: C10H7NO3
• DSSTOX Substance ID: DTXSID20379967
• Molecular Weight: 189.17 g/mol
• CAS RN: 99924-18-2

Description

5-Phenyl-1,3-oxazole-4-carboxylic acid (5-POCA) is an organic compound that has been studied extensively in recent years due to its potential applications in a variety of scientific fields. This compound is an important building block for the synthesis of many other organic molecules, and its diverse reactivity makes it a useful tool for organic synthesis. Additionally, 5-POCA has been studied for its potential use in the medical field, as its biochemical and physiological effects have been investigated for potential therapeutic applications.

Scientific Research Applications

Synthesis of Derivatives and Intermediates

• Synthesis of Tetrahydroisoquinolinones : The parent compound 5-oxo-10a-phenyl-2,3,10,10a-tetrahydro-5H-[1,3]-oxazolo-[3,2-b]-isoquinoline-10-carboxylic acid, closely related to 5-Phenyl-1,3-oxazole-4-carboxylic acid, was prepared for pharmaceutical applications (Christov, Kozekov & Palamareva, 2006).

• Formation of Triazole Derivatives : 3-Oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid, another structurally similar compound, was synthesized and examined for its structure and properties (Shtabova et al., 2005).

• Oxazole-Based Scaffolds in Drug Design : The synthesis of 5-amino-1,2,3-triazole-4-carboxylates, related to oxazole derivatives, is significant for creating triazole-based scaffolds in pharmaceutical design (Ferrini et al., 2015).

• Heterocyclic Compound Synthesis for Biopolymers : Synthesis of 1,3-oxazole derivatives was employed in modifying chitosan biopolymers, demonstrating their utility in creating materials with antimicrobial properties (Azmy et al., 2019).

• General Methodology in Organic Synthesis : The deprotonation of 1,3-oxazole compounds like this compound provides a valuable C-5 carbanion, which is reactive with various electrophiles. This process is significant in the synthesis of disubstituted 1,3-oxazoles (Williams & Fu, 2010).

• Cyclization Reactions in Enamides Synthesis : Copper-catalyzed intramolecular cyclization of functionalized enamides, using 2-phenyl-4,5-substituted oxazoles, highlights the role of oxazole derivatives in synthesizing complex organic compounds (Kumar et al., 2012).

• Polymer-supported Synthesis of Triazoles : The use of 1,3-oxazolium-5-olates in polymer-supported synthesis of triazoles demonstrates the versatility of oxazole derivatives in creating complex molecular structures (Samanta & Yli-Kauhaluoma, 2005).

• Anionic Synthesis of Functionalized Polymers : The synthesis of aromatic carboxyl functionalized polymers using oxazole derivatives like 4,5-dihydro-4,4-dimethyl-2-[4-(1-phenylethenyl)phenyl] oxazole showcases the application of oxazole compounds in polymer science (Summers & Quirk, 1996).

Mechanism of Action

Target of Action

It is known that oxazole derivatives can interact with a variety of biological targets, which suggests that 5-phenyl-1,3-oxazole-4-carboxylic acid may also have multiple targets .

Mode of Action

Oxazole derivatives are known to interact with their targets in various ways, often involving the formation of covalent bonds or non-covalent interactions . It is plausible that this compound acts in a similar manner.

Biochemical Pathways

Oxazole derivatives are known to be involved in a wide range of biochemical pathways, suggesting that this compound may also influence multiple pathways .

Result of Action

Given the diverse biological activities of oxazole derivatives, it is likely that this compound has multiple effects at the molecular and cellular levels .

Action Environment

It is known that factors such as temperature, ph, and the presence of other molecules can affect the action of similar compounds .